Cas no 748778-73-6 (4-(5-Chlorothiophen-2-yl)-3-(thiophen-2-yl)-2,5-dihydrofuran-2-one)

• Product Name: 4-(5-Chlorothiophen-2-yl)-3-(thiophen-2-yl)-2,5-dihydrofuran-2-one
• CAS No: 748778-73-6
• MF: C₁₂H₇ClO₂S₂
• MW: 282.765779733658
• CID: 4658387
• PubChem ID: 2377702
• Update Time: 2025-05-20

4-(5-Chlorothiophen-2-yl)-3-(thiophen-2-yl)-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-chlorothiophen-2-yl)-3-(thiophen-2-yl)-2,5-dihydrofuran-2-one
• Enamine_003633
• 3-(5-chlorothiophen-2-yl)-4-thiophen-2-yl-2H-furan-5-one
• HMS1404F03
• IDI1_007276
• Z56851726
• YC-001
• SCHEMBL22246009
• 4-(5-chlorothiophen-2-yl)-3-(thiophen-2-yl)-5H-furan-2-one
• YC-001?
• HY-124717
• 4-(5-chlorothiophen-2-yl)-3-(thiophene-2-yl)-2,5-dihydrofuran-2-on
• EN300-177781
• MS-24019
• 748778-73-6
• CS-0087407
• AKOS034461225
• 4-(5-Chlorothiophen-2-yl)-3-(thiophen-2-yl)-2,5-dihydrofuran-2-one

• Inchi： 1S/C12H7ClO2S2/c13-10-4-3-8(17-10)7-6-15-12(14)11(7)9-2-1-5-16-9/h1-5H,6H2
• InChI Key： RCLLWMPOHNZNAO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2COC(C=2C2=CC=CS2)=O)S1

Computed Properties

• Exact Mass: 281.9575995 g/mol
• Monoisotopic Mass: 281.9575995 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 82.8
• Molecular Weight: 282.8

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 494.2±45.0 °C at 760 mmHg
• Flash Point: 252.7±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-(5-Chlorothiophen-2-yl)-3-(thiophen-2-yl)-2,5-dihydrofuran-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 4-(5-Chlorothiophen-2-yl)-3-(thiophen-2-yl)-2,5-dihydrofuran-2-one

Introduction to 4-(5-Chlorothiophen-2-yl)-3-(thiophen-2-yl)-2,5-dihydrofuran-2-one (CAS No. 748778-73-6) and Its Emerging Applications in Chemical Biology

The compound 4-(5-Chlorothiophen-2-yl)-3-(thiophen-2-yl)-2,5-dihydrofuran-2-one, identified by its CAS number 748778-73-6, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound features a unique structural framework composed of fused thiophene and furan rings, each decorated with distinct substituents that contribute to its distinctive chemical properties. The presence of a chlorothiophene moiety at the 5-position and a thiophene ring at the 3-position introduces a rich array of electronic and steric interactions, making this molecule a promising candidate for further exploration in drug discovery and material science.

Recent advancements in computational chemistry and molecular modeling have highlighted the structural versatility of this compound. The 4-(5-Chlorothiophen-2-yl)-3-(thiophen-2-yl)-2,5-dihydrofuran-2-one scaffold exhibits remarkable flexibility, allowing it to interact with biological targets in multiple ways. This adaptability is particularly intriguing for the development of novel therapeutic agents, where precise molecular recognition is crucial. Studies have demonstrated that the chlorothiophene substituent can modulate electronic distributions across the molecule, influencing its binding affinity and selectivity towards specific biological receptors.

In the context of medicinal chemistry, the synthesis of 4-(5-Chlorothiophen-2-yl)-3-(thiophen-2-yl)-2,5-dihydrofuran-2-one has been optimized using state-of-the-art methodologies to enhance yield and purity. Modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have enabled the efficient construction of its complex core structure. These advancements not only streamline the production process but also open avenues for structural diversification, allowing chemists to tailor the molecule for specific applications.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. The thiophene and furan rings are well-documented motifs in medicinal chemistry, known for their ability to interact with biological systems. For instance, derivatives of these heterocycles have shown promise in inhibiting enzymes involved in inflammatory pathways and cancer progression. The unique combination of substituents in 4-(5-Chlorothiophen-2-yl)-3-(thiophen-2-yl)-2,5-dihydrofuran-2-one may confer additional pharmacological properties, such as enhanced solubility or improved metabolic stability.

Recent preclinical studies have begun to unravel the biological activity of this compound. Initial experiments suggest that it exhibits moderate affinity for certain protein targets, with potential implications in neurodegenerative diseases and infectious disorders. The chlorothiophene moiety appears to play a critical role in modulating these interactions, possibly through electrostatic or hydrogen bonding interactions with key residues in the target protein. Further investigation is warranted to fully elucidate its mechanism of action.

The growing interest in heterocyclic compounds like 4-(5-Chlorothiophen-2-yl)-3-(thiophen-2-yl)-2,5-dihydrofuran-2-one is also driven by their applications in material science. These molecules can be engineered to exhibit desirable electronic properties, making them suitable for use in organic semiconductors and optoelectronic devices. The rigid yet flexible structure of this compound allows it to adopt conformations that optimize charge transport properties, which is essential for high-performance materials.

From a synthetic perspective, the preparation of 4-(5-Chlorothiophen-2-yl)-3-(thiophen-2-yl)-2,5-dihydrofuran-2-one offers a valuable case study in applied organic chemistry. The synthesis involves multiple steps, each requiring careful optimization to ensure high regioselectivity and functional group compatibility. Recent innovations in flow chemistry have facilitated the scalable production of this compound, reducing reaction times and improving overall efficiency.

The future prospects for this molecule are promising, with ongoing research focusing on expanding its chemical space through library synthesis and structure-based drug design. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development into novel therapeutics or advanced materials. As computational tools continue to evolve, virtual screening methods will play an increasingly important role in identifying new derivatives with enhanced biological activity.

In conclusion,4-(5-Chlorothiophen-2-yl)-3-(thiophen-2-y l)-2,5-dihydrofuran - ² - one (CAS No. 748778 - 73 - 6) stands as a testament to the ingenuity of modern chemical biology. Its unique structural features and versatile reactivity make it a compelling candidate for further exploration across multiple disciplines. With continued research and innovation,this compound holds great promise for addressing some of today's most pressing scientific challenges.